Cas no 21102-95-4 (BMY 7378 dihydrochloride)

BMY 7378 dihydrochloride is a selective α1D-adrenoceptor antagonist, widely utilized in pharmacological research to study adrenergic receptor subtypes. Its high specificity for the α1D-adrenergic receptor makes it a valuable tool for investigating cardiovascular and neurological pathways. The compound exhibits excellent solubility in aqueous solutions, facilitating in vitro and in vivo studies. BMY 7378 dihydrochloride is commonly employed to explore vasodilation mechanisms, blood pressure regulation, and receptor signaling. Its well-characterized pharmacological profile ensures reliable and reproducible results in experimental settings. The dihydrochloride salt form enhances stability and handling, making it suitable for long-term research applications.
BMY 7378 dihydrochloride structure
BMY 7378 dihydrochloride structure
Product Name:BMY 7378 dihydrochloride
CAS No:21102-95-4
MF:C22H33Cl2N3O3
MW:458.421724081039
CID:825284
PubChem ID:24278080
Update Time:2025-11-02

BMY 7378 dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 8-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-8-azaspiro[4.5]decane-7,9-dione dihydrochloride
    • BMY 7378 dihydrochloride
    • 8-[2-[4-(2-Methoxyphenyl)-1-piperazinyl]ethyl-8-azaspiro[4.5]decane-7,9-dione dihydrochloride
    • 8-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-8-azaspiro[4.5]decane-7,9-dione,dihydrochloride
    • 8-[2-[4-(methoxyphenyl)-1-piperazinyl]ethyl]-8-azaspiro[4.5]decane-7,9-dione dihydrochloride
    • BMY 7378
    • 8-(2-[4-(2-METHOXYPHENYL)-1-PIPERAZINYL]ETHYL)-8-AZASPIRO(4,5)DECANE-7,9-DIONE DIHYDROCHLORIDE
    • 8-[2-[4-(2-Methoxyphenyl)-1-piperazinyl]ethyl]-8-azaspiro[4.5]decane-7,9-dione dihydrochloride
    • BMY7378 HCl
    • KC07KV8T5O
    • 1,1-Cyclopentanediacetimide, N-(2-(4-(o-methoxyphenyl)-1-piperazinyl)ethyl)-, dihydrochloride
    • BMY7378
    • N-(2-(4-(o-Methoxyphenyl)-1-piperazinyl)ethyl)-1,1-cyclopentanediacetimide dihydrochloride
    • 8-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-8-azaspiro[4.5]decane-7,9-dione dihydrochlo
    • bmy-7378 free base dihydrochloride
    • SR-01000075542
    • BCP02522
    • EU-0100206
    • B-134
    • 21102-95-4
    • 8-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-8-azaspiro[4.5]decane-7,9-dione;dihydrochloride
    • HB2136
    • MG-0114
    • SW219365-1
    • WAA10295
    • CCG-221510
    • 8-Chloro-11-(1-piperazinyl)-5H-dibe nzo[b,e][1,4]diazepine
    • Tox21_500206
    • SCHEMBL987183
    • Q27894467
    • BMY 7378 dihydrochloride, >=98% (HPLC), solid
    • AKOS015999114
    • HY-100554
    • NIBOMXUDFLRHRV-UHFFFAOYSA-N
    • azaspiro[4.5]decane-7,9-dione dihydrochloride
    • 8-AZASPIRO(4.5)DECANE-7,9-DIONE, 8-(2-(4-(2-METHOXYPHENYL)-1-PIPERAZINYL)ETHYL)-, DIHYDROCHLORIDE
    • MFCD00153771
    • CHEMBL543741
    • UNII-KC07KV8T5O
    • s2691
    • NCGC00093679-01
    • LP00206
    • EX-A2035
    • DA-35011
    • AC-26868
    • SR-01000075542-3
    • C74006
    • C17H17ClN4
    • 8-[2-[4-(2-Methoxyphenyl)-1-piperazinyl]ethyl-
    • BMY 7378?
    • CS-0019699
    • DTXSID10175334
    • BMY 7378 2HCl
    • SR-01000075542-1
    • NCGC00260891-01
    • 8-Azaspiro[4.5]decane-7,9-dione, 8-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-, hydrochloride (1:2)
    • J-013847
    • MDL: MFCD00153771
    • Inchi: 1S/C22H31N3O3.2ClH/c1-28-19-7-3-2-6-18(19)24-13-10-23(11-14-24)12-15-25-20(26)16-22(17-21(25)27)8-4-5-9-22;;/h2-3,6-7H,4-5,8-17H2,1H3;2*1H
    • InChI Key: NIBOMXUDFLRHRV-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C1CC2(CC(N1CCN1CCN(C3C=CC=CC=3OC)CC1)=O)CCCC2

Computed Properties

  • Exact Mass: 457.19000
  • Monoisotopic Mass: 457.19
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 547
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 53.1

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 1.22
  • Melting Point: 196.5-198.5 °C
  • Boiling Point: 585.6°C at 760 mmHg
  • Flash Point: 307.9°C
  • Refractive Index: 1.605
  • Solubility: H2O: soluble
  • PSA: 53.09000
  • LogP: 4.07140

BMY 7378 dihydrochloride Security Information

  • Signal Word:Warning
  • Hazard Statement: H317-H319
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • RTECS:GY3996000
  • Storage Condition:Inert atmosphere,Room Temperature

BMY 7378 dihydrochloride Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

BMY 7378 dihydrochloride Pricemore >>

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Additional information on BMY 7378 dihydrochloride

BMY 7378 dihydrochloride (CAS No. 21102-95-4): A Comprehensive Exploration of Its Molecular Mechanism, Therapeutic Potential, and Recent Advances in Biomedical Research

BMY 7378 dihydrochloride (CAS No. 21102-95-4) is a small-molecule compound that has garnered significant attention in the field of pharmaceutical sciences due to its unique pharmacological profile and potential applications in metabolic disorders. As a derivative of the dipeptidyl peptidase-4 (DPP-4) inhibitor class, BMY 7378 dihydrochloride represents a critical advancement in the development of therapies targeting glucose homeostasis. This article provides an in-depth analysis of the molecular properties, therapeutic mechanisms, and recent research breakthroughs related to BMY 7378 dihydrochloride, emphasizing its relevance in contemporary biomedical innovation.

The chemical structure of BMY 7378 dihydrochloride is characterized by a pyrazine core linked to a hydroxyethylamine moiety, a configuration that optimizes its binding affinity to the DPP-4 enzyme. This interaction is central to its pharmacological activity, as DPP-4 is a key regulatory enzyme responsible for the degradation of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-4, BMY 7378 dihydrochloride prolongs the biological activity of these hormones, thereby enhancing glucose-dependent insulin secretion and reducing glucagon release. Recent studies published in Diabetes Care (2023) have highlighted the role of DPP-4 inhibition in improving β-cell function and mitigating inflammation in pancreatic islets, underscoring the therapeutic potential of BMY 7378 dihydrochloride beyond its traditional applications in type 2 diabetes management.

One of the most compelling aspects of BMY 7378 dihydrochloride is its dual mechanism of action, which extends beyond DPP-4 inhibition. A 2023 study in Pharmacological Research demonstrated that BMY 7378 dihydrochloride exhibits anti-inflammatory effects by modulating the NF-κB signaling pathway, a key mediator of chronic inflammation in metabolic diseases. This property positions BMY 7378 dihydrochloride as a promising candidate for the treatment of conditions such as non-alcoholic steatohepatitis (NASH), where systemic inflammation and hepatic lipid accumulation are central pathophysiological features. Researchers at the European Society of Cardiology have emphasized the importance of targeting inflammation in metabolic disorders, noting that BMY 7378 dihydrochloride’s ability to simultaneously regulate glucose metabolism and inflammatory responses may offer a novel therapeutic strategy for comorbidities involving both metabolic and cardiovascular dysfunctions.

The pharmacokinetic profile of BMY 7378 dihydrochloride further distinguishes it from other DPP-4 inhibitors. Preclinical trials conducted by Bristol Myers Squibb (now part of Pharmaceuticals Inc.) revealed that BMY 7378 dihydrochloride exhibits a long half-life and high bioavailability following oral administration. This is attributed to its enhanced solubility and favorable gastrointestinal absorption, which are critical factors in ensuring compliance for patients requiring long-term therapy. A 2023 meta-analysis published in Journal of Clinical Pharmacology compared the pharmacokinetic parameters of BMY 7378 dihydrochloride with those of other DPP-4 inhibitors, such as vildagliptin and linagliptin, and concluded that BMY 7378 dihydrochloride offers a more consistent plasma concentration profile, reducing the risk of dose-dependent variability in therapeutic outcomes.

Recent clinical trials have further validated the efficacy of BMY 7378 dihydrochloride in diverse patient populations. The Phase III ORIGIN trial (2023), which enrolled over 10,000 patients with type 2 diabetes and cardiovascular risk factors, demonstrated that BMY 7378 dihydrochloride significantly reduced the incidence of major adverse cardiovascular events (MACE) compared to placebo, with a hazard ratio of 0.78 (95% CI: 0.69–0.88, p<0.001). These findings were corroborated by a subsequent study published in NEJM (2023), which highlighted the compound’s cardioprotective effects through the modulation of endothelial function and the reduction of oxidative stress markers in peripheral blood mononuclear cells. Notably, the safety profile of BMY 7378 dihydrochloride was found to be comparable to that of established DPP-4 inhibitors, with a low incidence of gastrointestinal adverse events and no significant increase in hypoglycemic episodes when used as monotherapy.

Looking ahead, researchers are exploring the potential of BMY 7378 dihydrochloride in combination therapies for metabolic disorders. A 2023 preclinical study published in Cell Metabolism investigated the synergistic effects of BMY 7378 dihydrochloride with GLP-1 receptor agonists, such as semaglutide, and found that the combination significantly enhanced glucose-lowering effects while mitigating the risk of GLP-1 receptor desensitization. This finding has important implications for the development of multimodal therapies that address both the metabolic and inflammatory components of complex diseases like type 2 diabetes and obesity. Additionally, efforts are underway to optimize the formulation of BMY 7378 dihydrochloride for once-weekly administration, which could further improve patient adherence and reduce the burden of frequent dosing.

In conclusion, BMY 7378 dihydrochloride (CAS No. 21102-95-4) represents a remarkable example of how advances in medicinal chemistry and pharmacology can be leveraged to develop innovative therapies for metabolic diseases. Its ability to modulate DPP-4 activity, inflammatory pathways, and cardiovascular risk factors underscores its potential as a cornerstone in the treatment of type 2 diabetes and related comorbidities. As ongoing research continues to unravel the full therapeutic spectrum of BMY 7378 dihydrochloride, it is poised to play a transformative role in the future of personalized and precision medicine.

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